Cas no 33933-79-8 (2,4-Dimethyl-4-octanol)

• Product Name: 2,4-Dimethyl-4-octanol
• CAS No: 33933-79-8
• MF: C₁₀H₂₂O
• MW: 158.281083583832
• CID: 2665219
• PubChem ID: 568123
• Update Time: 2025-04-21

2,4-Dimethyl-4-octanol Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyloctan-4-ol
• 33933-79-8
• DTXCID00291936
• 4-Octanol, 2,4-dimethyl-
• 2,4-Dimethyl-4-octanol
• SCHEMBL5464467
• DTXSID80340855
• 2,4-dimethyl-octan-4-ol

• Inchi： 1S/C10H22O/c1-5-6-7-10(4,11)8-9(2)3/h9,11H,5-8H2,1-4H3
• InChI Key： VRFMFHBPJUSGFK-UHFFFAOYSA-N
• SMILES： OC(C)(CCCC)CC(C)C

Computed Properties

• Exact Mass: 158.167065321Da
• Monoisotopic Mass: 158.167065321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.8190
• Melting Point: -1.53°C (estimate)
• Boiling Point: 213.4°C (estimate)
• Refractive Index: 1.4310